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Compound of Interest

Compound Name: Uramil

Cat. No.: B086671 Get Quote

Introduction

Uramil, also known as 5-aminobarbituric acid, is a chemical compound used in organic

synthesis.[1] Like all laboratory chemicals, it requires proper handling and disposal procedures

to ensure the safety of laboratory personnel and minimize environmental impact. These

application notes provide detailed protocols for researchers, scientists, and drug development

professionals on the safe use of Uramil in a laboratory setting.

Physicochemical and Hazard Data
Understanding the properties of Uramil is the first step in safe handling. The following tables

summarize its key physical properties and hazard classifications.

Table 1: Physicochemical Properties of Uramil
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Property Value Source

CAS Number 118-78-5 [1][2][3][4]

Molecular Formula C₄H₅N₃O₃ [1][2][4]

Molar Mass 143.10 g/mol [2][3]

Appearance White powder/crystals [1][5]

Melting Point >400 °C [1][3]

Solubility

Sparingly soluble in hot water;

insoluble in cold water, ether,

chloroform. Soluble in alkali

hydroxides.

[1][3]

Storage Room Temperature [1]

Table 2: Hazard Identification and Precautionary Statements
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GHS Hazard
Statement

Description
GHS Precautionary
Statement

Prevention/Respon
se Action

H315 Causes skin irritation P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P302 + P352
IF ON SKIN: Wash

with plenty of water.

P332 + P313

If skin irritation occurs:

Get medical

advice/attention.

H319
Causes serious eye

irritation
P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

P337 + P313

If eye irritation

persists: Get medical

advice/attention.

H335
May cause respiratory

irritation
P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

P271

Use only outdoors or

in a well-ventilated

area.
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P304 + P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

P312

Call a POISON

CENTER/doctor if you

feel unwell.

Data sourced from PubChem and ChemBK.[1][2]

Experimental Protocols: Safe Handling
Adherence to strict protocols is mandatory when handling Uramil to prevent exposure.

2.1 Engineering Controls

Fume Hood: Always handle solid Uramil powder within a certified chemical fume hood to

minimize inhalation of airborne particles.[6]

Ventilation: Ensure the laboratory is well-ventilated.

2.2 Personal Protective Equipment (PPE) Before beginning any procedure, the following PPE

must be worn:

Eye Protection: Safety glasses or goggles are mandatory.[6]

Hand Protection: Wear nitrile or other chemically resistant gloves. Dispose of gloves

immediately if contamination is suspected.[7]

Body Protection: A buttoned lab coat must be worn to protect from spills.[8]

2.3 Step-by-Step Handling Protocol

Preparation: Designate a work area inside a chemical fume hood. Cover the work surface

with absorbent paper.

Weighing:
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Tare a suitable container on an analytical balance inside the fume hood.

Carefully scoop the Uramil powder into the container, avoiding any actions that could

create dust.

Securely close the primary Uramil container immediately after dispensing.

Dissolving:

If preparing a solution, add the solvent to the container with the weighed Uramil.

If heating is required for dissolution, use a stirrer hotplate with gentle heating and stirring

to avoid splashing.

Post-Handling:

Wipe down the work surface, balance, and any equipment used with a damp cloth.

Dispose of the cloth as contaminated waste.

Wash hands thoroughly with soap and water after the procedure is complete and before

leaving the laboratory.[7]

Emergency Procedures
3.1 Spill Protocol (Solid Uramil)

Evacuate: Alert others in the immediate area and restrict access.

PPE: Ensure you are wearing appropriate PPE before cleaning the spill.

Contain & Clean:

Gently cover the spill with an inert absorbent material (e.g., sand, vermiculite).

Carefully scoop the material into a designated chemical waste container. Avoid creating

dust.

Clean the spill area with soap and water.
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Dispose: Label the waste container and dispose of it according to the institutional chemical

waste guidelines.

3.2 First Aid Measures

Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate

medical attention.[5]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[5] Remove

contaminated clothing. If irritation persists, seek medical advice.[5]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open.[1] Remove contact lenses if present and easy to do. Seek immediate

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Protocols
Uramil and materials contaminated with it must be disposed of as hazardous chemical waste.

Drain disposal is strictly prohibited.[9]

4.1 Waste Segregation

Solid Waste: Collect unused Uramil powder, contaminated spill cleanup materials, and

contaminated PPE (gloves, absorbent paper) in a clearly labeled, sealed hazardous waste

container.

Empty Containers: Rinse the original Uramil container three times with a suitable solvent.

Collect the rinsate as chemical waste. Deface the label on the empty container before

disposing of it in regular trash or recycling.[10]

4.2 Step-by-Step Disposal Procedure

Collection: Place all solid Uramil waste into a designated, leak-proof, and sealable container.
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Labeling: Label the container clearly with "Hazardous Waste," the name "Uramil," and the

approximate quantity.

Storage: Store the sealed waste container in a designated satellite accumulation area away

from incompatible materials.

Disposal Request: Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EHS) department. Follow all local and institutional regulations for

chemical waste disposal.[9]

Visual Workflow and Logic Diagrams
The following diagrams illustrate the key workflows for safely handling and disposing of Uramil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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